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Compound of Interest

Compound Name: Sodium mercaptobenzothiazole

Cat. No.: B8813654 Get Quote

Synthesis of Sodium Mercaptobenzothiazole
The synthesis of sodium mercaptobenzothiazole is typically achieved in a two-step process.

First, 2-mercaptobenzothiazole (MBT) is synthesized, which is then neutralized with a sodium

base to yield the sodium salt.[1][5] The most common industrial method for producing MBT is

the Kelly process, which involves the high-pressure reaction of aniline, carbon disulfide, and

sulfur.[5][6]

Synthesis Pathway
The overall synthesis can be visualized as follows:
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Step 1: MBT Synthesis (Kelly Process)

Step 2: Neutralization

Aniline + Carbon Disulfide + Sulfur Sodium Hydroxide

2-Mercaptobenzothiazole (MBT)

MBT

Sodium Mercaptobenzothiazole
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+ NaOH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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